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A Comparative Analysis of Surface Hardness in
Chairside Dental Reliners
The surface hardness of chairside dental reliners is a critical determinant of their clinical

longevity and performance. This property influences a material's resistance to abrasion,

staining, and microbial adhesion, directly impacting patient comfort and the durability of the

relined prosthesis. This guide provides a comparative analysis of the surface hardness of

various commercially available chairside reliners, supported by experimental data, to aid

researchers, scientists, and drug development professionals in material selection and

development.

Quantitative Analysis of Surface Hardness
The surface hardness of chairside reliners is typically evaluated using one of two primary

methods: the Shore A Durometer for soft reline materials and the Vickers hardness test for hard

reline materials. The following tables summarize the quantitative data from various studies,

offering a comparative overview of the hardness of different products.

Soft Chairside Reliners: Shore A Hardness
The Shore A scale measures the resistance of a material to indentation by a truncated cone

indenter. It is the standard for characterizing the hardness of soft, elastomeric polymers used in

soft denture liners.
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Material
Manufa
cturer

Type

Initial
Hardnes
s (Shore
A)

Hardnes
s after
24h
(Shore
A)

Hardnes
s after 1
week
(Shore
A)

Hardnes
s after 1
month
(Shore
A)

Hardnes
s after 3
months
(Shore
A)

GC

Reline

Soft

GC Silicone -

45.0

(Dry) /

44.5

(Wet)[1]

46.2

(Dry) /

45.8

(Wet)[1]

48.5

(Dry) /

48.1

(Wet)[1]

49.1

(Dry) /

48.8

(Wet)[1]

Sofreliner

Tough S

Tokuyam

a Dental
Silicone 24[2]

30.1

(Dry) /

29.8

(Wet)[1]

30.5

(Dry) /

30.2

(Wet)[1]

30.8

(Dry) /

30.6

(Wet)[1]

31.0

(Dry) /

30.9

(Wet)[1]

Sofreliner

Tough M

Tokuyam

a Dental
Silicone 43[2] - - - -

Mucopre

n Soft

Kettenba

ch
Silicone -

42.5

(Dry) /

42.1

(Wet)[1]

43.8

(Dry) /

43.5

(Wet)[1]

44.2

(Dry) /

44.0

(Wet)[1]

44.5

(Dry) /

44.3

(Wet)[1]

Elite Soft

Relining

Zhermac

k
Silicone -

35.2

(Dry) /

34.9

(Wet)[1]

35.5

(Dry) /

35.1

(Wet)[1]

35.8

(Dry) /

35.6

(Wet)[1]

36.0

(Dry) /

35.8

(Wet)[1]

Ufi Gel P VOCO Silicone 36.1[3] - - - -

Permasof

t

Dentsply

Sirona
Acrylic 45.5[3] - - - -

Vertex

Soft

Vertex-

Dental
Acrylic - - 47.4 - -

Flexacryl

Soft

Lang

Dental
Acrylic - - 58.7 - -
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Note: Hardness values can vary based on storage conditions (wet or dry) and the duration of

immersion.[1][4]

Hard Chairside Reliners: Vickers Hardness (VHN)
The Vickers hardness test measures a material's resistance to indentation by a diamond

pyramid indenter. It is a microhardness test suitable for the more rigid acrylic-based hard reline

materials.

Material
Manufa
cturer

Type
Initial
Hardnes
s (VHN)

Hardnes
s after 2
days
(VHN)

Hardnes
s after 7
days
(VHN)

Hardnes
s after
30 days
(VHN)

Hardnes
s after
90 days
(VHN)

Duraliner

II

Reliance

Dental
Acrylic

4.6 (Dry)

[4][5]

5.2 (Dry)

[4][5]

6.0 (Dry)

[4][5]

6.8 (Dry)

[4][5]

7.3 (Dry)

[4][5]

Kooliner GC Acrylic
8.5 (Dry)

[4][5]

9.0 (Dry)

[4][5]

9.2 (Dry)

[4][5]

9.2 (Dry)

[4][5]

9.2 (Dry)

[4][5]

Lucitone

550

(Control)

Dentsply

Sirona

Heat-

cured

Acrylic

23.2

(Dry)[4]

[5]

24.5

(Dry)[4]

[5]

25.8

(Dry)[4]

[5]

27.1

(Dry)[4]

[5]

27.1

(Dry)[4]

[5]

Note: The hardness of hard reliners can also be affected by storage conditions, with immersion

in water generally leading to a reduction in hardness.[4]

Experimental Protocols
Accurate and reproducible surface hardness measurements are contingent upon standardized

experimental protocols. The following sections detail the methodologies for Shore A and

Vickers hardness testing as applied to dental reliners.

Shore A Hardness Testing Protocol (based on ASTM
D2240)
1. Specimen Preparation:
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Disc-shaped specimens are fabricated from the soft reline material according to the

manufacturer's instructions.

A typical specimen dimension is 38 mm in diameter and 3 mm in thickness.[6]

The specimens are stored in a controlled environment, such as distilled water at 37°C, for a

specified period (e.g., 24 hours, 1 week, 1 month) before testing.[1] For dry storage tests,

specimens are kept at room temperature.[4]

2. Testing Apparatus:

A Shore A durometer, calibrated according to ASTM D2240, is used.[7]

The durometer consists of a hardened steel rod with a 35° truncated cone indenter.[8]

3. Measurement Procedure:

The specimen is placed on a flat, hard surface.

The durometer is held perpendicular to the specimen surface, and firm pressure is applied

until the presser foot makes full contact with the specimen.

The hardness reading is taken within one second of firm contact.[8][9]

Multiple readings (typically 3-5) are taken at different locations on the specimen surface, at

least 6 mm apart, and the average value is recorded.[3]

Vickers Hardness Testing Protocol
1. Specimen Preparation:

Cylindrical or disc-shaped specimens are prepared from the hard reline material, typically

with dimensions of 5 mm in diameter and 2 mm in thickness.[4][5]

The surface to be tested is polished to a smooth, flat finish using progressively finer grits of

sandpaper.[10]
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Specimens are stored under specified conditions (e.g., dry at room temperature or immersed

in distilled water at 37°C) for various time intervals.[4][10]

2. Testing Apparatus:

A Vickers microhardness tester equipped with a diamond pyramid indenter is used.[10][11]

3. Measurement Procedure:

The specimen is secured on the tester's stage.

A specific load (e.g., 10g, 50g, or 200g) is applied to the indenter for a set dwell time (e.g.,

10, 15, or 30 seconds).[10][11][12]

After the load is removed, the two diagonals of the resulting diamond-shaped indentation are

measured using a built-in microscope.[11]

The Vickers Hardness Number (VHN) is calculated using the formula: VHN = 1.854 * (F/d²),

where F is the applied load in kilograms-force and d is the average length of the diagonals in

millimeters.[11]

Multiple indentations are made on each specimen, and the average VHN is calculated.[10]

Visualizing the Experimental Workflow
The following diagrams illustrate the generalized workflows for Shore A and Vickers surface

hardness testing of chairside reliners.

Specimen Preparation Shore A Testing Data Analysis

Fabricate Disc Specimen Store under
Controlled Conditions

Place Specimen on
Flat Surface

Apply Durometer
Perpendicularly

Record Reading
within 1 second

Repeat at Multiple
Locations

Calculate Average
Shore A Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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